Cas no 2034600-41-2 (2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide)

• Product Name: 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide
• CAS No: 2034600-41-2
• MF: C₂₁H₂₅NO₃S
• MW: 371.4931
• CID: 5355571
• Update Time: 2025-10-30

2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]acetamide
• 2-(benzylthio)-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)acetamide
• 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide

• Inchi： 1S/C21H25NO3S/c1-25-18-9-10-19-17(12-18)8-5-11-21(19,24)15-22-20(23)14-26-13-16-6-3-2-4-7-16/h2-4,6-7,9-10,12,24H,5,8,11,13-15H2,1H3,(H,22,23)
• InChI Key： YLHBRENRPYYSAZ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C(N([H])C([H])([H])C1(C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 455
• XLogP3: 3.1
• Topological Polar Surface Area: 83.9

Additional information on 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide

Introduction to 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide (CAS No. 2034600-41-2)

The compound 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide, identified by its CAS number 2034600-41-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of sulfanyl and amide functional groups with a naphthalene core, making it a promising candidate for various pharmacological applications. The presence of both hydroxyl and methoxy substituents on the tetrahydronaphthalene ring enhances its potential bioactivity, positioning it as a key player in the development of novel therapeutic agents.

Recent research in the domain of natural product-inspired drug design has highlighted the importance of heterocyclic scaffolds in medicinal chemistry. The tetrahydronaphthalen core, as seen in this compound, is known for its structural versatility and biological relevance. Studies have demonstrated that derivatives of tetrahydronaphthalenes exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific modification of the 1-hydroxy-6-methoxy group further fine-tunes the electronic and steric properties of the molecule, making it an attractive scaffold for drug discovery.

The benzylsulfanyl moiety appended to the acetamide group introduces a sulfur-rich region that can interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly valuable in designing molecules that require precise binding to protein receptors or enzymes. The sulfanyl group has been extensively studied for its role in modulating enzyme activity and receptor binding affinity. For instance, benzylsulfanyl derivatives have shown promise in inhibiting proteases and kinases, which are critical targets in oncology and inflammatory diseases.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide make it an ideal candidate for these approaches. Its rigid core structure provides stability during interactions with biological targets, while the functional groups offer multiple points of engagement. This balance between rigidity and flexibility is often sought after in drug design to ensure high affinity and selectivity.

Current research trends indicate that hybrid molecules—combinations of different pharmacophores—hold great potential for addressing complex diseases. The compound under discussion exemplifies this trend by integrating sulfanyl and amide moieties with a naphthalene-based scaffold. Such hybrids have been reported to exhibit enhanced pharmacological profiles compared to their individual components. For example, sulfanyl-containing amides have shown improved solubility and metabolic stability, which are crucial factors for drug efficacy and bioavailability.

The acetamide group in the molecule contributes to its amphiphilic nature, allowing it to partition effectively between aqueous environments and lipid membranes—a desirable property for many therapeutic agents. This amphiphilicity is further modulated by the presence of polar functional groups like hydroxyl and methoxy, which can engage in hydrogen bonding networks within biological systems. Such interactions are critical for achieving target specificity and prolonging drug residence time at the site of action.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide. Modern synthetic routes often involve transition-metal-catalyzed reactions and asymmetric methodologies to introduce specific stereocenters with high enantioselectivity. These techniques not only streamline the synthesis but also enhance the overall yield and purity of the final product. Such improvements are essential for conducting robust pharmacological studies and advancing candidates into clinical trials.

The potential applications of this compound span multiple therapeutic areas. In oncology research, derivatives of tetrahydronaphthalenes have been explored as inhibitors of tyrosine kinases involved in cancer cell proliferation. Similarly, sulfanyl-containing compounds have demonstrated anti-inflammatory effects by modulating cytokine production and immune cell signaling pathways. The combination of these features suggests that CAS No 2034600-41-2 could serve as a versatile scaffold for developing dual-action drugs capable of addressing both cancer growth and inflammation.

In conclusion,2-(benzylsulfanyl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]acetamide represents a significant contribution to medicinal chemistry due to its innovative molecular design and promising pharmacological properties. Its unique structural features—comprising sulfanyl groups,tetrahydronaphthalen core,acetamide moiety,hydroxyl,and methoxy substituents—make it a compelling candidate for further investigation in drug discovery programs targeting various diseases. As research continues to uncover new therapeutic opportunities,CAS No 2034600-41-2 may play a pivotal role in developing next-generation pharmaceutical agents.